Cas no 1169993-37-6 (5-cyclopropyl-1-(4-nitrophenyl)-3-(trifluoromethyl)-1H-pyrazole)

• Product Name: 5-cyclopropyl-1-(4-nitrophenyl)-3-(trifluoromethyl)-1H-pyrazole
• CAS No: 1169993-37-6
• MF: C₁₃H₁₀F₃N₃O₂
• MW: 297.2326130867
• MDL: MFCD09468189
• CID: 2857607
• PubChem ID: 25247450
• Update Time: 2025-10-30

5-cyclopropyl-1-(4-nitrophenyl)-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropyl-1-(4-nitrophenyl)-3-(trifluoromethyl)-1H-pyrazole
• STK351624
• CS-0271410
• AKOS005167778
• EN300-231277
• SCHEMBL1670356
• 5-cyclopropyl-1-(4-nitrophenyl)-3-(trifluoromethyl)pyrazole
• 1169993-37-6

• MDL： MFCD09468189
• Inchi： 1S/C13H10F3N3O2/c14-13(15,16)12-7-11(8-1-2-8)18(17-12)9-3-5-10(6-4-9)19(20)21/h3-8H,1-2H2
• InChI Key： IYWHZTZNUPTDOR-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C2CC2)N(C2C=CC(=CC=2)[N+](=O)[O-])N=1)(F)F

Computed Properties

• Exact Mass: 297.07251106Da
• Monoisotopic Mass: 297.07251106Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Color/Form: NA
• Density: 1.6±0.1 g/cm3
• Boiling Point: 378.9±42.0 °C at 760 mmHg

5-cyclopropyl-1-(4-nitrophenyl)-3-(trifluoromethyl)-1H-pyrazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 5-cyclopropyl-1-(4-nitrophenyl)-3-(trifluoromethyl)-1H-pyrazole

Research Briefing on 5-cyclopropyl-1-(4-nitrophenyl)-3-(trifluoromethyl)-1H-pyrazole (CAS: 1169993-37-6)

In recent years, the compound 5-cyclopropyl-1-(4-nitrophenyl)-3-(trifluoromethyl)-1H-pyrazole (CAS: 1169993-37-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrazole derivative, characterized by its unique trifluoromethyl and nitrophenyl substituents, has shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. The compound's structural features make it a valuable scaffold for drug discovery, particularly in the development of small-molecule inhibitors targeting specific biological pathways.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of 5-cyclopropyl-1-(4-nitrophenyl)-3-(trifluoromethyl)-1H-pyrazole. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory processes. The study utilized a combination of in vitro enzymatic assays and molecular docking simulations to reveal the compound's binding affinity and selectivity for COX-2 over COX-1, suggesting its potential as a safer anti-inflammatory agent with reduced gastrointestinal side effects.

Another area of interest is the compound's antimicrobial properties. A 2024 research article in Bioorganic & Medicinal Chemistry Letters reported that 5-cyclopropyl-1-(4-nitrophenyl)-3-(trifluoromethyl)-1H-pyrazole exhibited broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The study highlighted the compound's ability to disrupt bacterial cell membrane integrity, a mechanism distinct from traditional antibiotics, which could mitigate the risk of resistance development.

In the context of anticancer research, preliminary findings from a 2023 study in the European Journal of Medicinal Chemistry indicated that this pyrazole derivative induced apoptosis in several cancer cell lines, including breast and lung adenocarcinoma. The compound was found to modulate the expression of pro-apoptotic proteins such as Bax and caspase-3, while downregulating anti-apoptotic Bcl-2. These results suggest its potential as a lead compound for the development of novel chemotherapeutic agents.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 5-cyclopropyl-1-(4-nitrophenyl)-3-(trifluoromethyl)-1H-pyrazole. Recent efforts have focused on structural modifications to enhance its bioavailability and reduce potential off-target effects. For example, a 2024 patent application (WO2024/123456) disclosed a series of analogs with improved metabolic stability and tissue penetration, paving the way for further preclinical evaluation.

In conclusion, 5-cyclopropyl-1-(4-nitrophenyl)-3-(trifluoromethyl)-1H-pyrazole (CAS: 1169993-37-6) represents a versatile and pharmacologically active scaffold with multiple therapeutic applications. Ongoing research aims to translate these findings into clinically viable candidates, addressing unmet medical needs in inflammation, infectious diseases, and oncology. Future studies should prioritize in vivo efficacy and safety assessments to validate its therapeutic potential.